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Cat. No.: B8425165
Get Quote

Executive Summary

4-(3-Chlorobenzoyl)benzoic acid is a specialized aromatic carboxylic acid characterized by a
benzophenone scaffold with a carboxylic acid group at the para position of one ring and a
chlorine atom at the meta position of the other. Unlike its more common isomer, 2-(4-
chlorobenzoyl)benzoic acid (a precursor to anthraquinone dyes), the 4-(3-chloro) isomer is
primarily of interest in high-performance polymer synthesis (e.g., polyetherketones, polyimides)
and as a pharmaceutical intermediate for non-steroidal anti-inflammatory drugs (NSAIDs) and
photoinitiators.

This guide provides a comprehensive technical analysis of the compound, detailing its
molecular architecture, physicochemical properties, and a validated synthetic pathway for
researchers requiring this specific regioisomer.

Chemical Structure & Molecular Architecture

The molecule consists of two benzene rings linked by a ketone carbonyl group. The structural
distinctiveness lies in the substitution pattern:

e Ring A: Substituted at the C4 position with a carboxylic acid group (-COOH).
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e Ring B: Substituted at the C3' position with a chlorine atom (-Cl).[1]

Electronic Effects

o Carbonyl Bridge: The central ketone group is electron-withdrawing, deactivating both rings
towards electrophilic aromatic substitution but activating them for nucleophilic aromatic
substitution (especially the ring with the halogen).

 Acidity: The electron-withdrawing nature of the para-benzoyl group increases the acidity of
the carboxylic acid compared to unsubstituted benzoic acid.

o Predicted pKa:3.5 — 3.8 (vs. 4.20 for benzoic acid).

o Meta-Chlorine: The chlorine atom at the meta position of Ring B exerts an inductive electron-
withdrawing effect (-1) but has minimal resonance interaction with the carbonyl, maintaining
the electrophilicity of the ketone.

Feature Description

IUPAC Name 4-(3-Chlorobenzoyl)benzoic acid

Molecular Formula C14H9ClO3

Molecular Weight 260.67 g/mol

SMILES OC(=0)clccce(ccl)C(=0)c2cecc(Cl)c2

Key Functional Groups Carboxylic Acid, Diaryl Ketone, Aryl Chloride

Physicochemical Properties (Predicted &
Experimental)

Note: Direct experimental data for this specific isomer is rare in open literature. Values below
are derived from Structure-Activity Relationship (SAR) analysis of the close analog 4-
benzoylbenzoic acid and 4-(4-chlorobenzoyl)benzoic acid.
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Property Value | Range

Rationalization

) White to off-white crystalline
Physical State

Typical for benzophenone

powder derivatives.
Higher symmetry than ortho-
Melting Point 190°C - 210°C isomers (MP ~150°C) leads to
better crystal packing.
Hydrophobic diaryl core
Solubility (Water) Very Low (< 0.1 g/L) dominates; soluble only at high
pH.
B ) ] Soluble in DMSO, DMF,
Solubility (Organic) High
Ethanol, and THF.
Lipophilic due to the chloro-
LogP (Octanol/Water) 3.2-34
benzophenone scaffold.
) Characteristic n-1t* and 1t-1t*
UV Absorption Amax ~260 nm, ~300 nm

transitions of benzophenone.

Synthetic Protocol: Friedel-Crafts & Oxidation

Route[3]

Since 4-(3-chlorobenzoyl)benzoic acid is not a standard commodity chemical, it is best

synthesized via a two-step "Self-Validating” protocol. This route ensures regiospecificity,

avoiding the mixture of isomers common in direct acylation of benzoic acid.

Step 1: Friedel-Crafts Acylation

Reaction: 3-Chlorobenzoyl chloride + Toluene — 4-Methyl-3'-chlorobenzophenone

» Reagents: 3-Chlorobenzoyl chloride (1.0 eq), Toluene (Excess/Solvent), AICIs (1.1 eq).

o Conditions: 0°C to Room Temperature, 4-6 hours.

Protocol:
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e Charge a flame-dried 3-neck flask with anhydrous Aluminum Chloride (AICl3) and dry
Dichloromethane (DCM) (or use excess Toluene as solvent).

e Cool to 0°C under nitrogen atmosphere.

e Add 3-Chlorobenzoyl chloride dropwise to the suspension.

e Add Toluene dropwise, maintaining temperature < 10°C.

» Allow to warm to room temperature and stir until HCI evolution ceases.

e Quench: Pour mixture over ice/HCI. Extract with DCM, wash with brine, dry over MgSOa, and
concentrate.

 Purification: Recrystallize from Ethanol/Hexane to obtain the intermediate 4-Methyl-3'-
chlorobenzophenone.

Step 2: Permanganate Oxidation

Reaction: 4-Methyl-3'-chlorobenzophenone + KMnOs — 4-(3-Chlorobenzoyl)benzoic acid

» Reagents: Intermediate from Step 1, Potassium Permanganate (KMnOa, 3.0 eq),
Pyridine/Water (1:1).

e Conditions: Reflux (90-100°C), 8-12 hours.

Protocol:

Dissolve the methyl intermediate in a mixture of Pyridine and Water.

Heat to reflux.

Add KMnOa in portions over 1 hour. (Purple color should persist).

Reflux for 8 hours. Check TLC for disappearance of starting material.

Workup: Filter hot to remove MnO:2 (wash cake with hot water).

Acidify the filtrate with concentrated HCI to pH 1-2.
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e The product will precipitate as a white solid.

« Filtration: Collect the solid, wash with cold water, and dry in a vacuum oven at 60°C.

Synthetic Pathway Diagram

Oxidation
(KMnO4, Reflux)

Intermec diate: Side-chain Oxidation
4-Methyl-3-chlorobenzophenone

Friedel-Crafts Acylation
(AICI3, 0°C)

Click to download full resolution via product page

Caption: Two-step regiospecific synthesis of 4-(3-Chlorobenzoyl)benzoic acid via Friedel-
Crafts acylation and subsequent oxidation.

Applications in Drug Development & Materials
Polymer Chemistry (High-Performance Materials)

This compound serves as a difunctional monomer for Polyetherketones (PEK) and Polyimides.

e Mechanism: The carboxylic acid reacts with diamines (for polyamides/imides), while the
chlorine atom can undergo nucleophilic aromatic substitution (S_NAr) with bisphenols to
form ether linkages.

o Advantage: The meta-chloro substitution introduces a "kink™ in the polymer backbone, which
disrupts crystallinity slightly, improving solubility and processability without sacrificing high-
thermal stability.

Pharmaceutical Intermediate

o NSAID Precursors: Structural analog to Ketoprofen and Fenofibrate intermediates. The
benzophenone core is a privileged scaffold in medicinal chemistry for inhibiting
cyclooxygenase (COX) enzymes.

o Photoinitiators: Used in the synthesis of water-soluble photoinitiators for UV-curing dental
resins. The carboxylic acid allows for salt formation, rendering the photoinitiator water-
soluble.
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Analytical Characterization

To validate the synthesis of this specific isomer, researchers should look for the following
spectral signatures:

« 1H NMR (DMSO-de):
o Acid Proton: Broad singlet at 4 13.0 ppm (-COOH).
o Aromatic Region: Two distinct spin systems.
» Ring A (Acid side): AA'BB' doublet pair at 6 8.1 (d, 2H) and & 7.8 (d, 2H).

= Ring B (Chloro side): Complex pattern. Look for the isolated singlet-like triplet at & 7.7
(H-2") and the triplet at & 7.5 (H-5").

¢ IR Spectroscopy:
o O-H Stretch: Broad band 2500—-3300 cm~1* (Carboxylic acid dimer).
o C=0 Stretch (Ketone): Sharp peak at ~1660 cm™1,
o C=0 Stretch (Acid): Sharp peak at ~1690 cm~1.
e Mass Spectrometry (ESI-):
o m/z: 259.0 [M-H]".
o Isotope Pattern: Characteristic 3:1 ratio of M and M+2 peaks due to 3>CI/3’Cl.
Safety & Handling (MSDS Highlights)
o Hazard Classification: Irritant (Skin/Eye/Respiratory).
» Signal Word:WARNING.
o H-Statements:

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

» Handling: Use in a fume hood. Wear nitrile gloves and safety goggles. Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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